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Compound of Interest

Compound Name: Isobutyl tiglate

Cat. No.: B1588475 Get Quote

Isobutyl tiglate (2-methylpropyl (E)-2-methylbut-2-enoate) is an organic ester recognized for

its characteristic herbal and pungent aroma, finding application in the flavor and fragrance

industries.[1] Structurally, it is the ester formed from tiglic acid and isobutanol. Accurate

structural elucidation and purity assessment are paramount in the development and quality

control of products containing this compound. This guide provides a comprehensive overview

of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) Spectroscopy—used to characterize isobutyl tiglate.

As a Senior Application Scientist, the objective here is not merely to present data, but to

provide a validated, logical framework for its acquisition and interpretation. We will explore the

causality behind experimental choices and demonstrate how an integrated spectroscopic

approach provides unambiguous structural confirmation.

Compound Profile:

Property Value Source

IUPAC Name
2-methylpropyl (E)-2-
methylbut-2-enoate

PubChem[2]

CAS Number 61692-84-0 The Good Scents Company[1]

Molecular Formula C₉H₁₆O₂ NIST WebBook[3]

| Molecular Weight| 156.22 g/mol | PubChem[2] |
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Chapter 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen

framework of an organic molecule. For isobutyl tiglate, both ¹H and ¹³C NMR provide distinct,

complementary information that maps the entire structure.

Workflow for NMR Analysis

Sample Preparation

Data Acquisition

Data Processing & Interpretation

Dissolve ~5-10 mg
 of Isobutyl Tiglate

Add to 0.5 mL of
 deuterated solvent

 (e.g., CDCl3)

Add internal standard
 (e.g., TMS)

Transfer to
 NMR tube

Insert sample into
 spectrometer Lock, Tune, & Shim Acquire 1H Spectrum

Acquire 13C Spectrum

Fourier Transform Phase & Baseline Correction Integrate 1H signals Assign Chemical Shifts,
Splitting, & Coupling Correlate 1H and 13C data

Isobutyl Tiglate

C₉H₁₆O₂

m/z = 156

Tigloyl Cation

C₅H₇O⁺

m/z = 83

 - •C₄H₉ (isobutyl radical)

C₅H₅O₂⁺

m/z = 101

 McLafferty
 Rearrangement

 (- C₄H₈)

Isobutyl Cation

C₄H₉⁺

m/z = 57

 - •C₅H₇O₂

C₄H₇⁺

m/z = 55

 - CO

Propyl Cation

C₃H₇⁺

m/z = 41

 - CH₄
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Primary Data Acquisition

Hypothesis Generation

Unknown Sample
(Presumed Isobutyl Tiglate)

MS Data:
- Molecular Weight (156)

- Key Fragments (83, 57, 101)

IR Data:
- C=O stretch (~1720 cm⁻¹)

- C-O stretches (~1250, 1150 cm⁻¹)
- C=C stretch (~1650 cm⁻¹)

NMR Data:
- 1H & 13C signals

- Integration & Splitting

Confirms MW & Isobutyl + Tigloyl fragments Confirms α,β-unsaturated ester functional group Elucidates precise C-H framework & connectivity

Structure Confirmed:
Isobutyl Tiglate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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